Cas no 1260841-00-6 (1-(4-Amino-3-trifluoromethoxy-phenyl)-ethanone)

• Product Name: 1-(4-Amino-3-trifluoromethoxy-phenyl)-ethanone
• CAS No: 1260841-00-6
• MF: C₉H₈F₃NO₂
• MW: 219.160532951355
• CID: 3158110
• PubChem ID: 53402831
• Update Time: 2025-04-21

1-(4-Amino-3-trifluoromethoxy-phenyl)-ethanone Chemical and Physical Properties

Names and Identifiers

• 1-(4-Amino-3-trifluoromethoxy-phenyl)-ethanone
• 1-(4-Amino-3-(trifluoromethoxy)phenyl)ethan-1-one
• 1260841-00-6
• 1-[4-amino-3-(trifluoromethoxy)phenyl]ethanone
• LFLFOZSBJBJOHR-UHFFFAOYSA-N

• MDL： MFCD11848253
• Inchi： 1S/C9H8F3NO2/c1-5(14)6-2-3-7(13)8(4-6)15-9(10,11)12/h2-4H,13H2,1H3
• InChI Key： LFLFOZSBJBJOHR-UHFFFAOYSA-N
• SMILES： FC(OC1C=C(C(C)=O)C=CC=1N)(F)F

Computed Properties

• Exact Mass: 219.05071298Da
• Monoisotopic Mass: 219.05071298Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 242
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 52.3Ų